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Compound of Interest

Compound Name: C.I. Direct Brown 27

Cat. No.: B1619442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Direct Brown 27 is a synthetic dye belonging to the trisazo class of compounds.[1] As a

direct dye, it is utilized in various industrial applications for coloring cellulosic fibers. This

technical guide provides a detailed overview of its chemical structure, physicochemical

properties, and manufacturing process.

Chemical Identity and Structure
C.I. Direct Brown 27 is a complex organic molecule characterized by the presence of three

azo groups (-N=N-), which are responsible for its color. Its systematic name and key identifiers

are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1619442?utm_src=pdf-interest
https://www.benchchem.com/product/b1619442?utm_src=pdf-body
http://www.worlddyevariety.com/direct-dyes/direct-brown-27.html
https://www.benchchem.com/product/b1619442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

C.I. Name Direct Brown 27

C.I. Number 31725

CAS Number 6360-29-8[1]

Molecular Formula C₃₉H₂₄N₇Na₃O₉S₂[1][2]

Molecular Weight 867.75 g/mol [1][2]

Molecular Structure Class Trisazo[1]

Physicochemical Properties
The physical and chemical properties of C.I. Direct Brown 27 determine its suitability for

various applications.

Property Description

Appearance Dark red-light brown solid.[1]

Solubility

Soluble in water, forming a brown solution.

Soluble in ethanol, resulting in a shallow red

sauce colored solution.[1]

Behavior in Strong Acid

In concentrated sulfuric acid, it appears blue to

blue-black. Upon dilution, a light olive-green

precipitation is formed.[1]

Behavior in Strong Base
Addition of a thick sodium hydroxide solution

results in an orange-brown precipitation.[1]

Behavior with Hydrochloric Acid
Addition of strong hydrochloric acid to the dye

solution leads to an olive-green precipitation.[1]

Synthesis and Manufacturing
The production of C.I. Direct Brown 27 involves a multi-step diazotization and coupling

process. The key stages of the synthesis are outlined below.
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Step 1: First Diazotization and Coupling

Step 2: Second Coupling

Step 3: Final Diazotization and Coupling
4-(4-Aminophenyl)benzenamine

(double nitriding)

First Coupling Productcoupled with

2-Hydroxybenzoic acid

Intermediate Product

coupled with

8-Aminonaphthalene-2-sulfonic acid Diazo of Intermediatediazotization

C.I. Direct Brown 27coupled with

5-Aminonaphthalene-2-sulfonic acid

Click to download full resolution via product page

Caption: Manufacturing process of C.I. Direct Brown 27.

The synthesis begins with the double nitriding of 4-(4-aminophenyl)benzenamine, which is then

coupled first with 2-hydroxybenzoic acid and subsequently with 8-aminonaphthalene-2-sulfonic

acid.[1] The resulting product undergoes another diazotization and is finally coupled with 5-

aminonaphthalene-2-sulfonic acid to yield C.I. Direct Brown 27.[1]

Logical Relationships of Compound Information
The following diagram illustrates the interconnectedness of the information presented in this

guide.
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C.I. Direct Brown 27

Chemical Identity Physicochemical Properties Synthesis

CAS: 6360-29-8 Formula: C39H24N7Na3O9S2 Appearance: Dark red-light brown Solubility Multi-step diazotization
and coupling
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Caption: Information hierarchy for C.I. Direct Brown 27.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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